2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2-(but-2-ynylamino)-6-methylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C10H11N3O2/c1-3-4-5-11-10-12-7(2)6-8(13-10)9(14)15/h6H,5H2,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key: XUOLBVSRZXFXHZ-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1=NC(=CC(=N1)C(=O)O)C

Description

2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a 6-methyl group, a carboxylic acid moiety at the 4-position, and a but-2-yn-1-ylamino substituent at the 2-position. The but-2-yn-1-ylamino group introduces both steric bulk and electronic effects due to its alkyne functionality, which may influence reactivity, solubility, and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid typically involves the reaction of 6-methylpyrimidine-4-carboxylic acid with but-2-yn-1-amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophiles like alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The pathways involved may include signal transduction pathways or metabolic pathways, depending on the specific application.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent at 2-Position	Molecular Weight	CAS Number	Key Characteristics/Applications	References
2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid	But-2-yn-1-ylamino	Not reported	Not available	Hypothetical compound (inferred properties)	-
2-((3aR,5r,6aS)-5-(2-Chloro-3-fluorophenyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-6-methylpyrimidine-4-carboxylic acid (Compound 64)	Hexahydrocyclopenta[c]pyrrol-2-yl	376	-	Retinol-binding protein 4 (RBP4) antagonist; >99% purity, HPLC retention time 10.9 min
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Chloro	Not reported	89581-58-8	Industrial applications; 100% purity, listed in safety data sheets
2-(Dimethylamino)-6-methylpyrimidine-4-carboxylic acid	Dimethylamino	181.19	1018648-19-5	Stable at room temperature; potential pharmaceutical use
2-(4-Chlorophenyl)-6-methylpyrimidine-4-carboxylic acid	4-Chlorophenyl	Not reported	-	High-purity synthesis; versatile intermediate

Electronic and Steric Effects

• This contrasts with the dimethylamino group (), which is electron-donating and less sterically demanding, possibly improving solubility .
• Chloro substituent (): Highly electron-withdrawing, likely increasing the acidity of the carboxylic acid group compared to amino-substituted analogs. This could enhance reactivity in coupling reactions .
• 4-Chlorophenyl group (): Combines steric bulk with electron-withdrawing effects, favoring interactions with hydrophobic protein pockets .

Biological Activity

2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid is a heterocyclic compound characterized by the presence of a pyrimidine ring, an amino group, and a carboxylic acid group. Its unique structure, which includes a but-2-yn-1-yl substituent, contributes to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its enzyme inhibition properties, potential therapeutic applications, and related studies.

The molecular formula of 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid is C10H11N3O2, with a molecular weight of approximately 205.21 g/mol. The compound's structure allows it to engage in various chemical reactions, including oxidation and reduction, which can further influence its biological activity.

Enzyme Inhibition

Research indicates that 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid exhibits significant enzyme inhibition properties. It has been particularly noted for its ability to inhibit enzymes involved in pyrimidine metabolism. This inhibition can affect various cellular processes, including:

• Cell Signaling : By modulating enzyme activity, the compound may impact signaling pathways critical for cell growth and differentiation.
• Metabolic Regulation : Its role in inhibiting metabolic enzymes suggests potential applications in managing metabolic disorders.

Interaction Studies

Studies utilizing binding assays have demonstrated that this compound interacts with specific molecular targets, including various enzymes and receptors. Techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) have been employed to elucidate these interactions.

Case Studies

Several studies highlight the biological effects of 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid:

• Antimicrobial Activity : Research has shown that this compound exhibits antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, it demonstrated minimal inhibitory concentrations (MICs) ranging from 0.0039 to 0.025 mg/mL against Staphylococcus aureus and Escherichia coli .
• Antifungal Effects : The compound has also been tested for antifungal activity with promising results against various fungal strains, indicating its potential as a broad-spectrum antimicrobial agent .

Comparative Analysis

To better understand the unique features of 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid, a comparative analysis with structurally similar compounds is useful:

Compound Name	Structure Details	Unique Features
2-(Prop-2-enylamino)-6-methylpyrimidine-4-carboxylic acid	Contains an allyl group instead of butyne	Different reactivity due to double bond
6-Methylpyridine-4-carboxylic acid	Lacks the amino substitution	Simpler structure, less biological activity
5-Amino-pyrimidine derivatives	Varying substitutions at different positions	Different biological profiles based on substitutions

The distinct combination of functional groups in 2-[(But-2-yn-1-yl)amino]-6-methylpyrimidine-4-carboxylic acid allows for unique interactions not observed in other similar compounds.